Cas no 1017128-31-2 (3-(2-ethylphenoxy)propan-1-amine)

• Product Name: 3-(2-ethylphenoxy)propan-1-amine
• CAS No: 1017128-31-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6444589
• PubChem ID: 24253835
• Update Time: 2025-06-11

3-(2-ethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylphenoxy)propan-1-amine
• EN300-1843526
• 1017128-31-2

• Inchi： 1S/C11H17NO/c1-2-10-6-3-4-7-11(10)13-9-5-8-12/h3-4,6-7H,2,5,8-9,12H2,1H3
• InChI Key： CKEAJIYYHGCAJR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CC)CCCN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-ethylphenoxy)propan-1-amine

Professional Introduction to 3-(2-ethylphenoxy)propan-1-amine (CAS No. 1017128-31-2)

3-(2-ethylphenoxy)propan-1-amine, with the CAS number 1017128-31-2, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a unique structural arrangement, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of 3-(2-ethylphenoxy)propan-1-amine consists of an ethylphenoxy group attached to a propan-1-amine backbone. This configuration suggests a high degree of versatility, allowing the compound to interact with multiple biological targets. The presence of the phenoxy group enhances its solubility in both polar and non-polar environments, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. Studies have indicated that derivatives of 3-(2-ethylphenoxy)propan-1-amine may exhibit promising effects on enzymatic and receptor interactions. For instance, modifications to the ethylphenoxy moiety have shown potential in modulating pathways associated with inflammation and pain management.

One of the most intriguing aspects of 3-(2-ethylphenoxy)propan-1-amine is its potential role in drug discovery. Researchers have been investigating its interactions with various enzymes and receptors, particularly those involved in metabolic disorders. Preliminary findings suggest that this compound may serve as a scaffold for developing novel therapeutic agents targeting conditions such as diabetes and cardiovascular diseases.

The synthesis of 3-(2-ethylphenoxy)propan-1-amine involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the alkylation of an aromatic ring followed by nucleophilic substitution to introduce the phenoxy group. Subsequent functional group transformations can be employed to tailor the compound's properties for specific applications.

In the context of modern drug development, the ability to modify the structure of 3-(2-ethylphenoxy)propan-1-amine offers a strategic advantage. By introducing variations at different positions along its molecular chain, chemists can fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility makes it an attractive candidate for further exploration in medicinal chemistry.

The safety profile of 3-(2-ethylphenoxy)propan-1-amine is another critical consideration. While extensive toxicological studies are still ongoing, preliminary assessments suggest that it exhibits moderate stability under standard laboratory conditions. This stability is essential for its handling and storage, ensuring that it remains viable for subsequent research applications.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, derivatives of 3-(2-ethylphenoxy)propan-1-amine have shown promise as intermediates in the synthesis of plant growth regulators and pest control agents. This dual functionality underscores its importance as a versatile building block in chemical synthesis.

The future direction of research on 3-(2-ethylphenoxy)propan-1-amine is likely to focus on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify new derivatives with enhanced efficacy and reduced side effects.

In conclusion, 3-(2-ethylphenoxy)propan-1-amine (CAS No. 1017128-31-2) represents a fascinating compound with significant potential in both pharmaceutical and agrochemical domains. Its unique structural features and synthetic versatility make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of its properties continues to evolve, so too will its applications across various scientific disciplines.